N,N-dimethyl-2-({[(2-methyltetrahydrofuran-2-yl)carbonyl]amino}methyl)-7,8-dihydro-4H-pyrazolo[1,5-a][1,4]diazepine-5(6H)-carboxamide

• IUPAC Name: N,N-dimethyl-2-[[(2-methyloxolane-2-carbonyl)amino]methyl]-4,6,7,8-tetrahydropyrazolo[1,5-a][1,4]diazepine-5-carboxamide
• InChI: InChI=1S/C17H27N5O3/c1-17(6-4-9-25-17)15(23)18-11-13-10-14-12-21(16(24)20(2)3)7-5-8-22(14)19-13/h10H,4-9,11-12H2,1-3H3,(H,18,23)
• InChI Key: PJFCHGPWUJRLJA-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCO1)C(=O)NCC2=NN3CCCN(CC3=C2)C(=O)N(C)C
• Molecular Formula: C17H27N5O3
• Molecular Weight: 349.4 g/mol

Description

This compound is a part of a class of chemicals that are of interest for their unique structural and chemical properties. These compounds are often studied for their potential in various scientific applications, excluding drug use and dosage.

Synthesis Analysis

The synthesis of similar compounds often involves intricate processes, including the formation of pyrazolo[1,5-a][1,4]diazepine derivatives through reactions involving amino pyrazole carboxamides and specific reagents like benzylthiol or thiophenols to form tetrahydro-1H-pyrazolo derivatives (Bol’but, Kemskii, & Vovk, 2014). Another method includes cyclocondensation reactions leading to the formation of hexahydro-1H-pyrazolo derivatives (Kemskii, Bol’but, Pirozhenko, & Vovk, 2014).

Molecular Structure Analysis

The molecular structure of compounds within this family can be elucidated through spectroscopic methods, including NMR and mass spectrometry. These techniques help in identifying the positions of substituents on the heterocyclic skeleton, crucial for understanding the chemical behavior of the compound (Girreser, Rösner, & Vasilev, 2016).

Chemical Reactions and Properties

The reactivity of such compounds can include interactions with various reagents to form new derivatives, showcasing their versatile chemical properties. For instance, reactions with hydrazine hydrate can lead to the formation of hydrazinyl derivatives and further hydrolytic recyclization to yield amino-triazinyl-pyrazoles (Kemskii, Bol’but, & Vovk, 2015).

Physical Properties Analysis

The physical properties, such as solubility, melting point, and crystal structure, are significant for the application and handling of these compounds. These properties can be determined through crystalline structure analysis and physicochemical characterization methods.

Chemical Properties Analysis

The chemical properties, including acidity, basicity, reactivity with other chemical groups, and stability under various conditions, are crucial for predicting the behavior of these compounds in chemical reactions and potential applications in synthesis and industry.

References:

• Bol’but, A. V., Kemskii, S., & Vovk, M. V. (2014). 5-Amino-N-(2,2-dialkoxyethyl)pyrazole-4-carboxamides in the synthesis of 7-sulfanyl-5,6,7,8-tetrahydro-1H-pyrazolo[3,4-e][1,4]diazepin-4-ones. Russian Journal of Organic Chemistry, 50, 685-690. Link.
• Kemskii, S., Bol’but, A. V., Pirozhenko, V. V., & Vovk, M. V. (2014). Synthesis of 4-oxo-1,4,5,6,7,8-hexahydro-1H-pyrazolo[3,4-e]-[1,4]diazepine-7-carbonitriles, -carboxamides, and -carboxylic acids. Russian Journal of Organic Chemistry, 50, 1639-1643. Link.
• Girreser, U., Rösner, P., & Vasilev, A. (2016). Structure elucidation of the designer drug N-(1-amino-3,3-dimethyl-1-oxobutan-2-yl)-1-(5-fluoropentyl)-3-(4-fluorophenyl)-pyrazole-5-carboxamide and the relevance of predicted (13) C NMR shifts - a case study. Drug Testing and Analysis, 8(7), 668-75. Link.
• Kemskii, S., Bol’but, A. V., & Vovk, M. V. (2015). Synthesis of 2-unsubstituted 2,3,5,6,7,8-hexahydropyrazolo[4,3-d][1,2]diazepinone-8-carboxylates. Russian Journal of Organic Chemistry, 51, 1481-1487. Link.